(3,4-Dihydroxyphenyl)glycine

• Molecular Formula: C8H9NO4
• Molecular Weight: 183.16 g/mol
• SMILES: C1=CC(=C(C=C1NCC(=O)O)O)O
• InChI: InChI=1S/C8H9NO4/c10-6-2-1-5(3-7(6)11)9-4-8(12)13/h1-3,9-11H,4H2,(H,12,13)
• InChIKey: RXSPMCUQMQOINZ-UHFFFAOYSA-N

(3,4-Dihydroxyphenyl)glycine (CAS 138-62-5; synonym: 2-amino-2-(3,4-dihydroxyphenyl)acetic acid) is a catechol-containing alpha-amino acid with a molecular weight of 183.16 g/mol. It is structurally characterized by two hydroxyl groups at the 3- and 4-positions of the phenyl ring, forming a catechol moiety that distinguishes it from other phenylglycine regioisomers.

What Is (3,4-Dihydroxyphenyl)glycine (CAS 138-62-5) and Why Its Biochemical Identity Matters for Procurement

(3,4-Dihydroxyphenyl)glycine (CAS 138-62-5; synonym: 2-amino-2-(3,4-dihydroxyphenyl)acetic acid) is a catechol-containing alpha-amino acid with a molecular weight of 183.16 g/mol . It is structurally characterized by two hydroxyl groups at the 3- and 4-positions of the phenyl ring, forming a catechol moiety that distinguishes it from other phenylglycine regioisomers . Unlike the more commonly cited 'DHPG' in neuroscience literature—which frequently refers to the 3,5-dihydroxy regioisomer (S)-3,5-DHPG (CAS 162870-29-3), a well-characterized group I metabotropic glutamate receptor (mGluR) agonist—the authentic 3,4-dihydroxy isomer exhibits a fundamentally different biochemical profile centered on tyrosinase substrate activity and redox chemistry . This compound serves as a lower homolog of DOPA (3,4-dihydroxyphenylalanine) and is a key tool compound for studying melanin biosynthesis pathways and catechol oxidation mechanisms .

Regioisomer Identity 3,4-dihydroxy substitution; not the mGluR-active 3,5-DHPG

Primary Biochemical Role Tyrosinase substrate and catechol redox probe

Research Context Melanin biosynthesis, quinone methide formation, antioxidant peptide design

• [1] PubChem Compound Summary for CID 27915, 3,4-Dihydroxyphenylglycine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/138-62-5 View Source
• [2] Sugumaran M, Tan S, Sun HL. Tyrosinase-catalyzed oxidation of 3,4-dihydroxyphenylglycine. Arch Biochem Biophys. 1996 May 15;329(2):175-80. doi: 10.1006/abbi.1996.0206. PMID: 8638949. View Source

Why Researchers Cannot Substitute (3,4-Dihydroxyphenyl)glycine with Generic 'DHPG' or Other Phenylglycine Analogs

The phenylglycine scaffold exhibits exquisite sensitivity to hydroxyl substitution pattern in determining biological activity. The 3,5-dihydroxy isomer ('3,5-DHPG', CAS 162870-29-3) acts as a selective group I mGluR (mGluR1/mGluR5) agonist with Ki values of 0.9 µM and 3.9 µM for mGluR1a and mGluR5a, respectively . In contrast, the 3,4-dihydroxy isomer is a catechol that serves as a substrate for tyrosinase and does not share this mGluR pharmacological profile . Even closely related phenylglycine derivatives such as (S)-3-hydroxyphenylglycine (3HPG, Ki mGluR1 ≈ 1000 µM; Ki mGluR5 ≈ 14 µM) and (S)-4-carboxy-3-hydroxyphenylglycine (4C3HPG, an mGluR1 antagonist and mGluR2 agonist) display distinct receptor selectivity profiles . Substituting the 3,4-dihydroxy compound with any of these analogs would fundamentally alter experimental outcomes in assays involving tyrosinase, melanogenesis, or catechol redox chemistry. Procurement decisions must therefore be guided by the specific regioisomer required for the intended application.

Regioisomer Confusion

The 3,5-dihydroxy isomer (commonly cited as DHPG) is an mGluR agonist, not a tyrosinase substrate. Substitution fundamentally alters assay outcome.

Analog Profile Mismatch

Phenylglycines like 3HPG or 4C3HPG exhibit distinct receptor selectivity (mGluR1 antagonist/agonist), which may shift pathway interpretation away from catechol redox chemistry.

Redox Chemistry Alteration

Removal of the catechol (3,4-diol) motif in mono-hydroxy or methoxy analogs reduces radical-scavenging capacity and tyrosinase reactivity, limiting direct substitution in antioxidant or melanogenesis studies.

• [1] Sugumaran M, Tan S, Sun HL. Tyrosinase-catalyzed oxidation of 3,4-dihydroxyphenylglycine. Arch Biochem Biophys. 1996 May 15;329(2):175-80. doi: 10.1006/abbi.1996.0206. PMID: 8638949. View Source
• [2] Brabet I, Mary S, Bockaert J, Pin JP. Phenylglycine derivatives discriminate between mGluR1- and mGluR5-mediated responses. Neuropharmacology. 1995 Aug;34(8):895-903. doi: 10.1016/0028-3908(95)00079-l. PMID: 8532171. View Source

Quantitative Differential Evidence for (3,4-Dihydroxyphenyl)glycine Versus Closest Analogs and Alternatives

Tyrosinase Substrate Activity: Catechol Oxidation Differentiates 3,4-DHPG from the 3,5-Isomer

(3,4-Dihydroxyphenyl)glycine serves as a bona fide substrate for mushroom tyrosinase, undergoing enzymatic oxidation to form glycyl-o-benzoquinone, a reaction not shared by the 3,5-dihydroxy isomer which lacks the catechol (ortho-diphenol) motif required for tyrosinase recognition . In contrast, (S)-3,5-DHPG does not possess a catechol group and is not a tyrosinase substrate; its biological activity is confined to mGluR agonism (Ki mGluR1a = 0.9 µM; Ki mGluR5a = 3.9 µM) . The product of 3,4-DHPG oxidation, glycyl-o-benzoquinone, was found to be highly unstable and, unlike DOPA-derived dopaquinone, failed to undergo intramolecular cyclization, instead yielding 3,4-dihydroxybenzaldehyde as an isolatable product . This divergent downstream chemistry provides a unique mechanistic probe for studying quinone methide formation in melanin-related pathways.

Tyrosinase Substrate

Head-to-head

3,4-DHPG readily oxidized by mushroom tyrosinase to glycyl-o-benzoquinone; 3,5-DHPG not a substrate

Supports non-cyclizing quinone pathway investigation

Product decomposes to 3,4-dihydroxybenzaldehyde (vs. DOPA cyclization)

Evidence Dimension	Tyrosinase substrate activity
Target Compound Data	Readily oxidized by mushroom tyrosinase to glycyl-o-benzoquinone; product undergoes non-cyclizing decomposition to 3,4-dihydroxybenzaldehyde
Comparator Or Baseline	(S)-3,5-DHPG (CAS 162870-29-3): Not a tyrosinase substrate; catechol motif absent. DOPA (3,4-dihydroxyphenylalanine): Tyrosinase substrate; product (dopaquinone) undergoes intramolecular cyclization
Quantified Difference	Qualitative mechanistic divergence: 3,4-DHPG oxidation → quinone methide pathway vs. DOPA → cyclization to indole; 3,5-DHPG → no oxidation
Conditions	Mushroom tyrosinase in vitro; product analysis by HPLC and spectrophotometry (Sugumaran et al., 1996)

Why This Matters

For researchers studying tyrosinase kinetics or melanin biosynthesis, 3,4-DHPG is the only phenylglycine regioisomer that functions as a tyrosinase substrate with a non-cyclizing quinone fate, making it an irreplaceable tool for dissecting quinone methide chemistry.

• [1] Sugumaran M, Tan S, Sun HL. Tyrosinase-catalyzed oxidation of 3,4-dihydroxyphenylglycine. Arch Biochem Biophys. 1996 May 15;329(2):175-80. doi: 10.1006/abbi.1996.0206. PMID: 8638949. View Source

Radical-Scavenging Activity of N-Acyl 3,4-Dihydroxyphenylglycine Derivatives: Catechol Moiety Confers Superior Antioxidant Capacity

N-protocatechoyl and N-hydrocaffeoyl amide derivatives of 3,4-dihydroxyphenylglycine exhibited high radical-scavenging activity in vitro, with the catecholic (3,4-dihydroxy) substitution pattern being the critical structural determinant for this activity . The study demonstrated a sharp increase in radical-scavenging activity correlating with the number of hydroxyl or catechol groups present on the phenylglycine scaffold . In contrast, phenylglycine derivatives lacking the catechol motif—such as 4-hydroxyphenylglycine (single OH) and 4-hydroxy-3-methoxyphenylglycine (mono-OH + OCH₃)—showed substantially lower radical-scavenging capacity, establishing the ortho-diphenol (catechol) group as the pharmacophore for antioxidant function .

Radical Scavenging

Class-level

N-acyl 3,4-DHPG amides show high radical-scavenging activity; catechol group essential

Catechol-dependent antioxidant capacity context

Class-level inference; exact IC50 not reported for this derivative set

Evidence Dimension	Radical-scavenging activity of N-acyl phenylglycine derivatives
Target Compound Data	N-protocatechoyl-3,4-DHPG amide and N-hydrocaffeoyl-3,4-DHPG amide: high radical-scavenging activity
Comparator Or Baseline	4-hydroxyphenylglycine amides and 4-hydroxy-3-methoxyphenylglycine amides: substantially lower radical-scavenging activity
Quantified Difference	Sharp increase in activity with catechol group presence (qualitative rank order); no single comparative IC50 reported
Conditions	In vitro radical-scavenging assays (multi-component Ugi reaction-derived N-acyl amides; Monteiro et al., 2019)

Why This Matters

Procurement of the 3,4-dihydroxy isomer enables the synthesis of catechol-bearing peptide derivatives with intrinsically higher antioxidant capacity than mono-hydroxy or methoxy-substituted phenylglycine alternatives.

• [1] Monteiro LS, Paiva-Martins F, Oliveira S, et al. An efficient one-pot synthesis of polyphenolic amino acids and evaluation of their radical-scavenging activity. Bioorg Chem. 2019 May;86:368-376. doi: 10.1016/j.bioorg.2019.02.003. PMID: 30759408. View Source

Physicochemical Differentiation: Hydrophilicity and Hydrogen-Bonding Capacity Versus mGluR-Active Phenylglycines

(3,4-Dihydroxyphenyl)glycine possesses a computed XLogP3 value of -3.1 and 4 hydrogen bond donors (HBD) , reflecting its high hydrophilicity conferred by the catechol plus alpha-amino acid functionality. By comparison, (S)-3,5-DHPG (the mGluR-active regioisomer) has a predicted ACD/LogP of approximately -0.40 and the same HBD count of 4 . The stark difference in LogP (ΔLogP ≈ 2.7) translates to significantly different aqueous solubility and membrane permeability profiles, which directly impact experimental handling: 3,4-DHPG is substantially more water-soluble and less likely to passively cross biological membranes. For scientists designing assays or formulations, this physicochemical divergence means the two isomers cannot be used interchangeably without adjusting solvent conditions, concentrations, or delivery methods.

LogP Comparison

Reported

XLogP3 = -3.1 (3,4-DHPG) vs. -0.40 (3,5-DHPG), Δ ≈ 2.7

High aqueous solubility supports in vitro assay compatibility

Computed values; experimental validation recommended

Evidence Dimension	Computed partition coefficient (LogP)
Target Compound Data	XLogP3 = -3.1 (PubChem computed)
Comparator Or Baseline	(S)-3,5-DHPG: ACD/LogP = -0.40 (ChemSpider predicted); 3-hydroxyphenylglycine (3HPG): ACD/LogP = -1.59 (estimated)
Quantified Difference	ΔLogP ≈ 2.7 units (3,4-DHPG vs. 3,5-DHPG), indicating >100-fold difference in octanol-water partition coefficient
Conditions	Computed properties (XLogP3 algorithm, PubChem; ACD/Labs Percepta, ChemSpider)

Why This Matters

The pronounced hydrophilicity of 3,4-DHPG dictates its solubility and handling characteristics; researchers requiring aqueous solubility for in vitro assays should select this isomer over the more lipophilic 3,5-DHPG.

• [1] PubChem Compound Summary for CID 27915, 3,4-Dihydroxyphenylglycine. XLogP3 = -3.1. https://pubchem.ncbi.nlm.nih.gov/compound/138-62-5 View Source

Synthetic Accessibility: Established Scalable Route via Strecker Synthesis and Patent-Grade Procedure

A robust synthesis of 3,4-dihydroxyphenylglycine via Strecker condensation of 3,4-dimethoxybenzaldehyde followed by demethylation was reported by Sugumaran et al. (1996) . Additionally, U.S. Patent US04175206 describes a direct one-step procedure using sodium glyoxylate, ammonium acetate, and catechol in water to afford DL-(3,4-dihydroxyphenyl)glycine as crystalline product (m.p. 185–188°C, decomp.) in 18.5 g yield . This synthetic accessibility contrasts with the multi-step chiral resolution often required for enantiopure (S)-3,5-DHPG production, making the racemic 3,4-dihydroxy isomer more amenable to large-scale preparation for applications where stereochemistry is not critical.

Synthetic Route

Method context

One-step aqueous synthesis from catechol and glyoxylate; crystalline product

Scalable route may support bulk procurement

Racemic product; chiral resolution not required for many applications

Evidence Dimension	Synthetic route complexity and scalability
Target Compound Data	One-step synthesis from catechol, sodium glyoxylate, and ammonium acetate in water (US04175206); m.p. 185–188°C; product obtained as crystals
Comparator Or Baseline	(S)-3,5-DHPG requires enantioselective synthesis or chiral resolution from racemic mixture; commercial suppliers offer at >98% purity typically via multi-step routes
Quantified Difference	3,4-DHPG: single-step, aqueous medium, crystalline product. 3,5-DHPG: multi-step, often requiring chiral chromatography or asymmetric synthesis
Conditions	Bench-scale patent procedure (US04175206); Strecker synthesis with BBr₃ demethylation (Sugumaran et al., 1996)

Why This Matters

For procurement planning, the simpler synthetic route of 3,4-DHPG translates to potentially lower cost and greater supply chain reliability for bulk quantities compared to the enantiopure 3,5-isomer.

• [1] Sugumaran M, Tan S, Sun HL. Tyrosinase-catalyzed oxidation of 3,4-dihydroxyphenylglycine. Arch Biochem Biophys. 1996 May 15;329(2):175-80. doi: 10.1006/abbi.1996.0206. PMID: 8638949. View Source
• [2] U.S. Patent US04175206. Process for preparing DL-(3,4-dihydroxyphenyl)glycine. Example 1: Reaction of sodium glyoxylate, ammonium acetate, and catechol in water. View Source

Recommended Application Scenarios for (3,4-Dihydroxyphenyl)glycine Based on Verified Differential Strengths

Mechanistic Studies of Tyrosinase-Catalyzed Quinone Methide Formation

Use (3,4-dihydroxyphenyl)glycine as a substrate analog of DOPA for investigating non-cyclizing quinone decomposition pathways. Unlike DOPA, whose o-quinone cyclizes to form indole intermediates en route to melanin, the glycyl-o-benzoquinone derived from 3,4-DHPG generates a quinone methide that decomposes to 3,4-dihydroxybenzaldehyde, providing a clean experimental system for studying quinone methide chemistry without competing cyclization . This is not achievable with the 3,5-dihydroxy isomer or other phenylglycine analogs.

Synthesis of Catechol-Bearing Peptidomimetics with Enhanced Radical-Scavenging Capacity

Employ 3,4-dihydroxyphenylglycine as the catechol-donating amino acid building block in Ugi multicomponent reactions to generate N-acyl amide derivatives and dipeptides with intrinsically high radical-scavenging activity . The catechol (3,4-dihydroxy) motif is the essential pharmacophore; substitution with 4-hydroxy or 4-hydroxy-3-methoxy phenylglycine yields significantly lower antioxidant activity, making the 3,4-dihydroxy isomer the preferred choice for antioxidant peptide design .

Reference Standard for Distinguishing 3,4-Dihydroxy from 3,5-Dihydroxy Phenylglycine Isomers in Analytical Chemistry

Due to the widespread conflation of 'DHPG' in the neuroscience literature, laboratories performing HPLC, LC-MS, or NMR characterization of phenylglycine samples require authenticated reference material of the 3,4-dihydroxy isomer (CAS 138-62-5) to unambiguously differentiate it from the mGluR-active 3,5-dihydroxy isomer (CAS 162870-29-3 or 19641-83-9) . The distinct LogP (XLogP3 = -3.1 vs. -0.40), retention behavior, and NMR catechol proton signature provide clear analytical discrimination .

Scalable Precursor for Catechol-Functionalized Materials Chemistry

Leverage the straightforward one-step aqueous synthesis from catechol and glyoxylate (U.S. Patent US04175206) for cost-effective preparation of 3,4-DHPG as a catechol-bearing amino acid monomer . The crystalline product (m.p. 185–188°C) is suitable as a building block for catechol-modified polymers, metal-chelating materials, or surface-functionalized biomaterials where the ortho-diphenol group enables adhesion, crosslinking, or redox activity.

Application

Selection Property

Validation Focus

Tyrosinase quinone methide studies

Non-cyclizing substrate analog

Quinone decomposition pathway vs DOPA control

Catechol-bearing peptide synthesis

3,4-dihydroxy motif as radical-scavenging pharmacophore

Antioxidant capacity relative to mono-hydroxy analogs

Analytical isomer discrimination

Distinct LogP and NMR catechol signature

HPLC/LC-MS retention and NMR identification

Catechol-functionalized polymer precursor

Aqueous one-step synthesis scalability

Catechol monomer incorporation and material redox activity

• [1] Sugumaran M, Tan S, Sun HL. Tyrosinase-catalyzed oxidation of 3,4-dihydroxyphenylglycine. Arch Biochem Biophys. 1996 May 15;329(2):175-80. doi: 10.1006/abbi.1996.0206. PMID: 8638949. View Source
• [2] Monteiro LS, Paiva-Martins F, Oliveira S, et al. An efficient one-pot synthesis of polyphenolic amino acids and evaluation of their radical-scavenging activity. Bioorg Chem. 2019 May;86:368-376. doi: 10.1016/j.bioorg.2019.02.003. PMID: 30759408. View Source
• [3] PubChem Compound Summary for CID 27915, 3,4-Dihydroxyphenylglycine (CAS 138-62-5). XLogP3 = -3.1. https://pubchem.ncbi.nlm.nih.gov/compound/138-62-5 View Source
• [4] U.S. Patent US04175206. Process for preparing DL-(3,4-dihydroxyphenyl)glycine. https://patents.google.com/patent/US4175206A/ View Source